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Introduction

Chitinase-IN-2 hydrochloride is a small molecule inhibitor identified for its activity against
insect chitinase and N-acetylhexosaminidase.[1][2][3] Chitinases are a class of enzymes that
catalyze the hydrolysis of chitin, a major component of the exoskeletons of insects and the cell
walls of fungi. N-acetylhexosaminidases are involved in the further breakdown of chitin
degradation products. By targeting these enzymes, Chitinase-IN-2 hydrochloride has
potential applications as a pesticide. This document provides a summary of the currently
available public-domain information on the biological activity of Chitinase-IN-2 hydrochloride.

Quantitative Biological Activity Data

Publicly available data on the biological activity of Chitinase-IN-2 hydrochloride is limited.
The primary reported activity is the percentage inhibition of its target enzymes at specific
concentrations. This data is summarized in the table below.
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Target Enzyme Compound Concentration Percent Inhibition (%)
Insect Chitinase 50 uM 98%
N-acetylhexosaminidase 20 uM 92%

Data sourced from Xcess Biosciences and MedChemExpress.[1][4]

It is important to note that IC50 or Ki values, which are standard measures of inhibitor potency,
are not currently available in the public domain for Chitinase-IN-2 hydrochloride.

Mechanism of Action

Chitinase-IN-2 hydrochloride functions as a dual inhibitor of insect chitinase and N-
acetylhexosaminidase.[1][2][3][5] These enzymes are critical for the molting process in insects,
where the old exoskeleton is shed and a new one is formed. Inhibition of these enzymes
disrupts this vital process, leading to mortality.

The following diagram illustrates the direct inhibitory effect of Chitinase-IN-2 hydrochloride on
its target enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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